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Compound of Interest

Compound Name: Bromopicrin

Cat. No.: B120744 Get Quote

Application Notes and Protocols for
Bromopicrin
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromopicrin (CBr₃NO₂), also known as tribromonitromethane, is a dense, colorless to pale

yellow oily liquid or crystalline solid. It is a highly reactive compound used in organic synthesis

as a brominating and nitrating agent. Due to its significant toxicity and potential for explosive

decomposition upon heating, strict adherence to safety protocols is paramount when handling,

storing, and disposing of this chemical. These application notes provide detailed procedures to

ensure the safe utilization of bromopicrin in a laboratory setting.

Quantitative Data Summary
The following table summarizes key quantitative data for bromopicrin to inform risk

assessments and experimental design.
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Property Value Source(s)

Chemical Formula CBr₃NO₂ [1]

Molecular Weight 297.73 g/mol [1][2]

Appearance

Prismatic crystals or oily

colorless to clear dark amber

liquid

[2][3]

Melting Point 10.2 °C (50.4 °F) [2][3]

Boiling Point 89-90 °C at 20 mmHg [3]

Density 2.793 g/cm³ at 20 °C [2][3]

Vapor Pressure 15 mmHg at 86.1 °C (187 °F) [2][3]

Water Solubility < 1 mg/mL at 18 °C (64 °F) [2][3]

Occupational Exposure Limits

No specific OSHA PEL or

NIOSH REL established.

Handle as a highly toxic

substance.

[4][5]

Flash Point
Not available, but considered

probably flammable.
[3]

Hazard Identification and Personal Protective
Equipment (PPE)
3.1. Hazards

Toxicity: Bromopicrin is highly toxic and a severe irritant to the skin, eyes, and respiratory

tract.[2][3] It is a lachrymator, causing intense tearing and eye pain upon exposure.[2]

Inhalation can lead to bronchitis, pulmonary edema, and may be fatal.[2]

Explosivity: It is a severe explosion hazard when heated rapidly.[2]

Reactivity: Bromopicrin can decompose with explosive violence. It is incompatible with

oxidizing agents.[2] It may be sensitive to prolonged exposure to air and light.[2][3]
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3.2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with bromopicrin.

Eye Protection: Chemical safety goggles and a full-face shield are required.

Skin Protection: A flame-resistant lab coat and a chemically resistant apron or Tyvek-type

disposable protective clothing are necessary.[3] Disposable nitrile gloves should be worn,

and it is recommended to double-glove. Ensure sleeves are taped to the gloves.[3]

Respiratory Protection: All work with bromopicrin must be conducted in a certified chemical

fume hood. For emergencies or situations with potential for exposure above acceptable

limits, a self-contained breathing apparatus (SCBA) is required.[2]

Experimental Protocols
4.1. General Handling and Weighing

Preparation: Before handling, ensure the chemical fume hood is functioning correctly and all

necessary PPE is donned. Have spill containment materials and emergency wash stations

readily accessible.

Weighing: Due to its volatility and toxicity, weighing should be performed in a ventilated

enclosure. Tare a sealed container, transfer the required amount of bromopicrin into the

container within the fume hood, and then seal it before re-weighing.

4.2. Protocol: Preparation of a Standard Bromopicrin Solution (0.1 M in Dichloromethane)

This protocol describes the preparation of a 0.1 M solution of bromopicrin in dichloromethane

(DCM), a common solvent for organic reactions.

Materials:

Bromopicrin

Anhydrous Dichloromethane (DCM)

Volumetric flask (e.g., 50 mL) with a ground glass stopper
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Gastight syringe or a cannula for liquid transfer

Septum

Procedure:

In a chemical fume hood, add approximately 40 mL of anhydrous DCM to a 50 mL

volumetric flask.

Seal the flask with a septum.

Carefully draw the required volume of bromopicrin into a gastight syringe. To calculate

the volume, use the density (2.793 g/mL) and molecular weight (297.73 g/mol ). For a 0.1

M solution in 50 mL, you will need 0.149 g of bromopicrin.

Slowly inject the bromopicrin into the DCM in the volumetric flask through the septum.

Carefully add anhydrous DCM to the flask until the solution reaches the calibration mark.

Stopper the flask and gently invert it several times to ensure homogeneity.

Label the flask clearly with the contents, concentration, date, and your initials.

Safe Storage Procedures
Proper storage of bromopicrin is critical to prevent accidents and degradation of the chemical.

Container: Store in the original, tightly sealed container.

Atmosphere: Keep under an inert atmosphere (e.g., argon or nitrogen).[2]

Location: Store in an explosion-proof refrigerator or a dedicated, well-ventilated, and locked

cabinet for highly toxic substances.[2]

Incompatibilities: Store away from sources of ignition, heat, and oxidizing agents.[2]

Light: Protect from light by storing in an amber-colored bottle or by wrapping the container in

aluminum foil.[2]
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Spill and Emergency Procedures
6.1. Small Spills (in a chemical fume hood)

Evacuate: Alert others in the immediate area.

Isolate: Restrict access to the spill area.

Ventilate: Ensure the fume hood is operating at maximum capacity.

Absorb: Use absorbent paper to pick up the liquid spill material.[2] Avoid using combustible

absorbents like cellulose-based materials.[2]

Contain: Seal the contaminated absorbent paper and any used PPE in a vapor-tight plastic

bag.[2]

Decontaminate: Wash the contaminated surfaces with a 60-70% ethanol solution, followed

by a thorough wash with soap and water.[2]

Verify: Do not re-enter the area until a safety officer has confirmed it is clean.[2]

6.2. Large Spills or Spills Outside a Fume Hood

Evacuate the entire laboratory immediately.

Activate the emergency alarm.

Call emergency services and the institutional safety office.

Do not attempt to clean up the spill yourself.

6.3. First Aid

Inhalation: Immediately move the victim to fresh air. Call for immediate medical attention.[2]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.[2]
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Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Procedures
All bromopicrin waste is considered hazardous and must be disposed of following institutional

and local regulations.

7.1. Waste Collection

Collect all bromopicrin-contaminated waste, including reaction residues, contaminated

solvents, and disposable labware, in a dedicated, clearly labeled, and sealed hazardous

waste container.

Do not mix bromopicrin waste with other chemical waste streams unless you have

confirmed compatibility.

7.2. Chemical Neutralization Protocol (for small residual amounts)

This protocol outlines a method for the chemical degradation of small amounts of residual

bromopicrin in reaction vessels before final cleaning. This should be performed in a chemical

fume hood with appropriate PPE.

Reagents:

1 M Sodium Hydroxide (NaOH) solution

Ice bath

Procedure:

Cool the reaction vessel containing the residual bromopicrin in an ice bath.

Slowly and cautiously add a 1 M NaOH solution to the vessel with stirring. An excess of

NaOH should be used to ensure complete reaction. The reaction is exothermic, so
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maintain the temperature below 25 °C.

Allow the mixture to stir at room temperature for several hours (e.g., overnight) to ensure

complete degradation. The reaction of bromopicrin with hydroxide is expected to yield

less toxic bromide, nitrite, and carbonate salts.

Before disposal, ensure the pH is neutral (between 6 and 8).

Dispose of the neutralized solution as aqueous hazardous waste according to your

institution's guidelines.

Diagrams
Caption: Workflow for the safe handling and disposal of bromopicrin.

Caption: Decision workflow for responding to a bromopicrin spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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